Cas no 370107-78-1 (3-(pyrazin-2-yl)propan-1-amine)

3-(Pyrazin-2-yl)propan-1-amine is a heterocyclic amine compound featuring a pyrazine ring linked to a propylamine chain. This structure imparts versatility in organic synthesis and pharmaceutical applications, serving as a valuable intermediate for the development of bioactive molecules. The pyrazine moiety contributes to its potential as a ligand in coordination chemistry or as a building block for nitrogen-rich frameworks. Its amine functionality allows for further derivatization, enabling the synthesis of amides, imines, or other functionalized compounds. The compound’s balanced polarity and reactivity make it suitable for use in medicinal chemistry and material science research. Proper handling under inert conditions is recommended due to its amine sensitivity.
3-(pyrazin-2-yl)propan-1-amine structure
370107-78-1 structure
Product Name:3-(pyrazin-2-yl)propan-1-amine
CAS No:370107-78-1
MF:C7H11N3
MW:137.1823
CID:5051440
PubChem ID:22292749
Update Time:2026-02-28

3-(pyrazin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinepropanamine
    • 2-(3-Aminopropyl)pyrazine
    • 3-pyrazin-2-ylpropan-1-amine
    • 3-(Pyrazin-2-yl)propan-1-amine
    • 3-(pyrazin-2-yl)propan-1-amine
    • Inchi: 1S/C7H11N3/c8-3-1-2-7-6-9-4-5-10-7/h4-6H,1-3,8H2
    • InChI Key: CWJOSFPZYDVFAD-UHFFFAOYSA-N
    • SMILES: N([H])([H])C([H])([H])C([H])([H])C([H])([H])C1C([H])=NC([H])=C([H])N=1

Computed Properties

  • Exact Mass: 137.095297364 g/mol
  • Monoisotopic Mass: 137.095297364 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 51.8
  • Molecular Weight: 137.18

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